Cas no 713-93-9 (Benzenemethanamine, N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 713-93-9
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 545600
• PubChem ID: 12145017
• Update Time: 2025-04-19

Benzenemethanamine, N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-dimethyl-3-(trifluoromethyl)-
• N,N-dimethyl-1-[3-(trifluoromethyl)phenyl]methanamine
• SCHEMBL4243270
• AKOS003962151
• DTXSID60478524
• 3-trifluoromethyl-N,N-dimethylbenzylamine
• 713-93-9

• Inchi： 1S/C10H12F3N/c1-14(2)7-8-4-3-5-9(6-8)10(11,12)13/h3-6H,7H2,1-2H3
• InChI Key： DFMDCQQACWEJAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(C)C)(F)F

Computed Properties

• Exact Mass: 203.09226
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24